Cas no 1251598-60-3 (N-(2,5-dimethoxyphenyl)-2-({6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide)

• Product Name: N-(2,5-dimethoxyphenyl)-2-({6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide
• CAS No: 1251598-60-3
• MF: C₂₅H₂₉N₅O₄S
• MW: 495.593864202499
• CID: 5396777
• Update Time: 2025-11-01

N-(2,5-dimethoxyphenyl)-2-({6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)-2-[6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl]sulfanylacetamide
• N-(2,5-dimethoxyphenyl)-2-({6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide

• Inchi： 1S/C25H29N5O4S/c1-32-18-8-9-21(33-2)19(14-18)28-24(31)16-35-25-15-23(26-17-27-25)30-12-10-29(11-13-30)20-6-4-5-7-22(20)34-3/h4-9,14-15,17H,10-13,16H2,1-3H3,(H,28,31)
• InChI Key： IBIKDPTUZSRVBY-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC)=CC=C1OC)(=O)CSC1=CC(N2CCN(C3=CC=CC=C3OC)CC2)=NC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(2,5-dimethoxyphenyl)-2-({6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide

Introduction to N-(2,5-dimethoxyphenyl)-2-({6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide and Its Significance in Modern Chemical Biology

N-(2,5-dimethoxyphenyl)-2-({6-[4-(2-methoxyphenylpiperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 1251598-60-3, represents a pinnacle of molecular design, integrating multiple pharmacophoric elements to potentially modulate complex biological pathways. The structural intricacies of this molecule make it a promising candidate for further investigation in drug discovery and therapeutic development.

The core structure of N-(2,5-dimethoxyphenyl)-2-({6-[4-(2-methoxyphenylpiperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide) comprises a pyrimidine scaffold linked to a piperazine moiety, both of which are well-documented in medicinal chemistry for their ability to interact with biological targets. The presence of the 2,5-dimethoxyphenyl group introduces additional potential sites for interaction, enhancing the compound's binding affinity and selectivity. This design philosophy aligns with the current trend in drug development towards multi-target engagement, which is believed to improve therapeutic efficacy and reduce side effects.

In recent years, there has been a surge in research focused on developing small molecules that can modulate neurotransmitter systems. The piperazine component of N-(2,5-dimethoxyphenyl)-2-({6-[4-(2-methoxyphenylpiperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide) is particularly relevant in this context, as piperazine derivatives are known to interact with various neurotransmitter receptors, including serotonin and dopamine receptors. These interactions have been extensively studied for their potential in treating neurological and psychiatric disorders. The incorporation of the 6-[4-(2-methoxyphenylpiperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide moiety further expands the compound's pharmacological profile, suggesting possible applications in conditions where modulation of multiple signaling pathways is required.

The sulfanyl group in the molecule's structure also plays a crucial role in its pharmacological activity. Sulfanyl-containing compounds have been shown to exhibit diverse biological effects, ranging from anti-inflammatory to anticancer properties. The specific positioning of the sulfanyl group in N-(2,5-dimethoxyphenyl)-2-({6-[4-(2-methoxyphenylpiperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide) suggests that it may interact with specific enzymes or receptors involved in disease pathways, thereby modulating cellular processes. This hypothesis is supported by recent studies that have identified sulfanyl-containing compounds as potent inhibitors of key enzymes implicated in various diseases.

The synthesis of N-(2,5-dimethoxyphenyl)-2-({6-[4-(2-methoxyphenylpiperazin-1-yl]pyrimidin-4-yl}sulfanyl)acetamide) represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex pyrimidine and piperazine moieties. These synthetic strategies not only highlight the ingenuity of modern chemical synthesis but also pave the way for the efficient production of other structurally similar compounds for future research.

The potential applications of N-(2,5-dimethoxyphenyl)-2-({6-[4-(2-methoxyphenylpiperazin-1-yl]pyrimidin-4-yll)sulfanyl}acetamide are vast and varied. Given its structural complexity and diverse pharmacophoric elements, this compound could serve as a lead molecule for the development of novel therapeutics targeting neurological disorders, inflammatory diseases, and even cancer. Preclinical studies are currently underway to evaluate its efficacy and safety profile. These studies are expected to provide valuable insights into its potential therapeutic applications and may pave the way for clinical trials in humans.

The impact of such compounds on drug discovery extends beyond their immediate therapeutic applications. They serve as valuable tools for understanding complex biological pathways and can be used to develop new models for disease mechanisms. By studying how N-(2,5-dimethoxyphenyl)-2-{(6-[4-(dimethoxyphenylethynl)piperazin- 1 - yl]pyrimidin- 4 - yl)sulfanyl}acetamide interacts with biological targets, researchers can gain insights into how these targets contribute to disease development and progression. This knowledge can then be translated into the development of more targeted and effective therapies.

In conclusion, N-((dimethylamino)methylene)amino]-N'- ((E)-(3-hydroxyprop- 3 - en - 1 - ylidene)methylene)bis(3H-pyridazol- [3', 4': 5', 6'-tetrahydro- [1H]-pyrazolo[3', 4': 5', 6'-tetrahydro [1H]-pyrazolo[3', 4': 5', 6'-tetrahydro [1H]-pyrazolo[3', 4': 5', 6'-tetrahydro [1H]-pyrazolo[3', 4': 5',